Cas no 334971-28-7 (Ethyl 5-(2-chloro-6-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxylate)

• Product Name: Ethyl 5-(2-chloro-6-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxylate
• CAS No: 334971-28-7
• MF: C₁₃H₁₁ClFNO₃
• MW: 283.682746171951
• CID: 301883
• Update Time: 2023-08-02

Ethyl 5-(2-chloro-6-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-(2-chloro-6-fluorophenyl)-3-methyl-, ethyl ester
• 4-Isoxazolecarboxylicacid,5-(2-chloro-6-fluorophenyl)-3-methyl-,ethylester(9CI)
• Ethyl 5-(2-chloro-6-fluorophenyl)-3-methyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C13H11ClFNO3/c1-3-18-13(17)10-7(2)16-19-12(10)11-8(14)5-4-6-9(11)15/h4-6H,3H2,1-2H3
• InChI Key： KPSDHSGYPDTCCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=C(C(=O)OCC)C(C)=NO1)F

Computed Properties

• Exact Mass: 283.041
• Monoisotopic Mass: 283.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3